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Abstract
Trisodium nitride (Na₃N) is a highly unstable alkali metal nitride that exhibits extreme

reactivity, particularly with water. This technical guide provides a comprehensive overview of

the current scientific understanding of trisodium nitride's properties, with a specific focus on

its interaction with aqueous solutions. Due to its instability, conventional solubility data is

unavailable; instead, its behavior in water is characterized by a vigorous and immediate

hydrolysis reaction. This document consolidates available data on its physical and chemical

properties, outlines the thermodynamics of its reaction with water, and presents generalized

experimental protocols for the safe handling and study of this and similar highly reactive

compounds. The information herein is intended to support researchers in materials science and

synthetic chemistry by providing a detailed understanding of this unique and challenging

compound.

Introduction
Trisodium nitride is an inorganic compound with the chemical formula Na₃N. Unlike the more

stable lithium nitride, Na₃N is an extremely labile material, making its synthesis and

characterization challenging.[1][2] Its primary significance in research lies in the study of

chemical bonding at the limits of stability and as a precursor in the synthesis of other nitrogen-
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containing compounds.[2][3] A thorough understanding of its reactivity, especially with water, is

critical for its safe handling and for predicting its behavior in various chemical environments.

This guide summarizes the known properties of trisodium nitride, with a particular emphasis

on its aqueous reactivity.

Physical and Chemical Properties
Trisodium nitride is a crystalline solid that can appear as a reddish-brown or dark blue

substance, depending on the synthesis conditions.[1] It is highly sensitive to heat and

decomposes into its constituent elements, sodium and nitrogen, at temperatures above 87°C

(360 K).[1][4] The compound is also extremely sensitive to air and moisture.[1]

Property Value Reference

Chemical Formula Na₃N [1]

Molar Mass 82.976 g/mol [1]

Appearance
Reddish-brown or dark blue

solid
[1]

Crystal Structure Anti-ReO₃ type [1]

Decomposition Temperature ~87 °C (360 K) [1][4]

Enthalpy of Formation

(ΔfH⦵₂₉₈)
+64 kJ/mol [1]

Solubility and Reactivity in Water
Aqueous Solubility
Conventional measurements of solubility for trisodium nitride in water are not feasible. The

compound does not dissolve to form a stable aqueous solution; instead, it reacts

instantaneously and violently with water upon contact.[2][3] Therefore, its "solubility" is

effectively infinite, as the reaction drives the solid to be consumed as long as water is present.

Hydrolysis Reaction
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Trisodium nitride undergoes rapid and complete hydrolysis in the presence of water. This

highly exothermic reaction produces sodium hydroxide (NaOH) and ammonia (NH₃) gas.[5]

The balanced chemical equation for this reaction is:

Na₃N(s) + 3H₂O(l) → 3NaOH(aq) + NH₃(g)[5][6]

The reaction is characterized by the vigorous evolution of ammonia gas, which has a pungent

odor, and the formation of a strongly caustic solution of sodium hydroxide.[5]

Thermodynamics of Hydrolysis
While direct experimental calorimetric data for the hydrolysis of Na₃N is not readily available in

the literature, the enthalpy of the reaction (ΔH_rxn) can be estimated using the known standard

enthalpies of formation (ΔfH°) of the reactants and products.

Compound
Standard Enthalpy of Formation (ΔfH°)
(kJ/mol)

Na₃N(s) +64

H₂O(l) -285.8

NaOH(aq) -470.1

NH₃(g) -46.1

The estimated enthalpy of reaction is highly negative, confirming the explosive and exothermic

nature of the hydrolysis.

Experimental Protocols
The extreme reactivity of trisodium nitride necessitates specialized handling procedures and

experimental setups. The following protocols are generalized for handling highly air- and

moisture-sensitive compounds and should be adapted with rigorous safety assessments for

any specific experimental design.

General Handling and Safety Precautions
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Inert Atmosphere: All manipulations of solid trisodium nitride must be performed under a

dry, inert atmosphere (e.g., argon or nitrogen) in a glovebox.[1]

Personal Protective Equipment (PPE): Flame-resistant laboratory coats, chemical splash

goggles, a face shield, and chemical-resistant gloves are mandatory.[7]

Exclusion of Water: All glassware and equipment must be rigorously dried, typically by oven-

drying, before use.[7]

Fire Safety: A Class D dry powder fire extinguisher suitable for reactive metals must be

readily available. Water, carbon dioxide, and other standard extinguishers must not be used

on fires involving alkali metals or their derivatives.[8]

Quenching: Any quenching of residual trisodium nitride should be done with extreme

caution, typically by a trained professional, using a non-protic solvent to slurry the material,

followed by the slow, controlled addition of a less reactive alcohol (e.g., isopropanol) before

any final, cautious addition of water.[9]

Synthesis of Trisodium Nitride
A common laboratory-scale synthesis involves the co-deposition of atomic beams of sodium

and nitrogen onto a cryogenically cooled substrate.[1][4]
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Caption: Workflow for the synthesis of trisodium nitride.

Study of Hydrolysis Reaction
Studying the hydrolysis of Na₃N quantitatively is challenging. A gas-solid reaction setup,

designed to handle highly reactive materials, would be necessary.

Conceptual Setup for Na₃N Hydrolysis Study
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Caption: Conceptual experimental workflow for studying Na₃N hydrolysis.

This setup would allow for the introduction of a controlled amount of water vapor to a small

sample of Na₃N in a sealed, instrumented chamber. The reaction could be monitored by:

Mass Spectrometry: To detect and quantify the evolved ammonia gas.

Pressure Transducers: To measure the change in pressure due to gas evolution.

Thermocouples: To measure the temperature change resulting from the exothermic reaction.
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Reaction Pathway
The reaction of trisodium nitride with water is a direct and rapid hydrolysis. There are no

complex signaling pathways; it is a fundamental inorganic reaction.

Hydrolysis Reaction Pathway of Trisodium Nitride
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Caption: Reaction pathway of trisodium nitride with water.

Conclusion
Trisodium nitride is a compound of significant academic interest due to its extreme instability

and reactivity. Its interaction with water is not a process of dissolution but a rapid, exothermic,

and complete hydrolysis to form sodium hydroxide and ammonia. The inherent instability of

Na₃N makes the acquisition of quantitative kinetic and solubility data exceptionally difficult, and

as such, it is largely absent from the scientific literature. The handling and study of this

compound require specialized equipment and stringent safety protocols, similar to those used

for other highly reactive alkali metal derivatives. The information and generalized protocols

provided in this guide are intended to form a basis for the safe and informed investigation of

this and similar reactive materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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